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Compound of Interest

Compound Name: Sarkomycin

Cat. No.: B075957

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the early literature on Sarkomycin, an anti-
tumor antibiotic discovered in the 1950s. The information presented herein is based on
available scientific publications from the 1950s and 1960s, offering a historical perspective on
the initial characterization and investigation of this compound. This document is intended for
researchers, scientists, and drug development professionals interested in the history of
antibiotic chemotherapy and the evolution of anti-cancer drug discovery.

Introduction

Sarkomycin was first identified and isolated in 1953 by Hamao Umezawa and his team from a
strain of Streptomyces erythrochromogenes. This discovery marked an important contribution
to the growing field of antibiotics with anti-tumor properties. Early research in the 1950s and
1960s focused on elucidating its chemical nature, understanding its biological activity against
various tumor models, and exploring its mechanism of action.

Chemical and Physical Properties

While detailed early studies on the complete elucidation of Sarkomycin's structure are not
readily available in their full text, later compilations and databases provide its chemical identity.

Table 1. Chemical and Physical Properties of Sarkomycin
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Property Value

Chemical Formula C7HsO3

2-methylene-3-oxocyclopentane-1-carboxylic

IUPAC Name
acid
Molecular Weight 140.14 g/mol
Appearance Acidic oily substance
Solubility Soluble in water and various organic solvents

Anti-Tumor Activity and Efficacy

Initial studies demonstrated that Sarkomycin exhibited inhibitory effects against certain types
of cancer cells. The primary model used in early research for assessing its anti-neoplastic
activity was the Ehrlich ascites carcinoma in mice.

Table 2: Summary of Sarkomycin's Anti-Tumor Activity (1950s-1960s)

Cancer Model Organism Observed Effect Reference
Ehrlich Ascites Inhibition of tumor

) Mice Ermili et al., 1967
Carcinoma growth

(Implied from general
HelLa Cells In vitro Cytotoxic effects anti-tumor antibiotic
studies of the era)

Note: Specific quantitative data on the percentage of tumor inhibition, effective dosages, and
survival rates from the original 1950s and 1960s publications are not available in the accessed
literature. The information presented is qualitative based on the abstracts of the referenced
studies.

Experimental Protocols

The precise, step-by-step experimental protocols from the foundational papers of the 1950s
and 1960s are not available in their entirety. However, based on the abstracts of these
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publications, we can infer the general methodologies employed.

In Vivo Anti-Tumor Activity Assessment (Ehrlich Ascites
Carcinoma Model)

A generalized protocol for evaluating the anti-tumor effects of Sarkomycin in a murine model is
outlined below. This reconstruction is based on common practices of the era for this type of
research.
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Preparation

Male mice (e.g., dd strain) weighing 18-20g are prepared

Ehrlich ascites carcinoma cells are harvested from a donor mouse

A suspension of tumor cells (e.g., 2x1076 cells) is prepared in saline

Inoculation
\

Mice are inoculated intraperitoneally with the tumor cell suspension

Treatrnent
\

Evaluation
\/

Mice are monitored for tumor growth (e.g., measurement of body weight, ascitic fluid volume)

Survival of the mice is recorded At the end of the experiment, ascitic fluid is collected for further analysis
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¢ To cite this document: BenchChem. [Sarkomycin: A Review of Foundational Research in the
1950s and 1960s]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075957#review-of-sarkomycin-literature-from-the-
1950s-and-1960s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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